1-Piperazin-1-yl-3-thiophen-2-ylprop-2-en-1-one

• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol
• IUPAC Name: 1-piperazin-1-yl-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C11H14N2OS/c14-11(13-7-5-12-6-8-13)4-3-10-2-1-9-15-10/h1-4,9,12H,5-8H2
• InChI Key: SLQIYDKYEFNIBT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C=CC2=CC=CS2

Description

1-Piperazin-1-yl-3-thiophen-2-ylprop-2-en-1-one is a chemical compound with the molecular formula C11H14N2OS and a molecular weight of 222.31 g/mol . This compound features a piperazine ring and a thiophene ring connected by a prop-2-en-1-one linker, making it an interesting molecule for various chemical and biological studies.

Preparation Methods

The synthesis of 1-Piperazin-1-yl-3-thiophen-2-ylprop-2-en-1-one typically involves the reaction of piperazine with thiophene-2-carbaldehyde under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like ethanol. The mixture is refluxed for several hours, followed by purification through recrystallization or column chromatography. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure higher yields and purity.

Chemical Reactions Analysis

1-Piperazin-1-yl-3-thiophen-2-ylprop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperazine or thiophene rings are substituted with different functional groups using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

1-Piperazin-1-yl-3-thiophen-2-ylprop-2-en-1-one has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor antagonist.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-Piperazin-1-yl-3-thiophen-2-ylprop-2-en-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or antagonist, blocking the activity of the target molecule and thereby exerting its effects. The exact pathways and molecular targets involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-Piperazin-1-yl-3-thiophen-2-ylprop-2-en-1-one can be compared with other similar compounds, such as:

1-(Piperazin-1-yl)prop-2-en-1-one hydrochloride: This compound has a similar structure but lacks the thiophene ring, making it less versatile in certain applications.

2-(4-Phenylpiperazin-1-yl)pyrimidine-5-carboxamide: This compound is used as an acetylcholinesterase inhibitor and has different biological activities compared to this compound.

The uniqueness of this compound lies in its combination of the piperazine and thiophene rings, which imparts distinct chemical and biological properties.